Cas no 825619-81-6 (1,4-Butanediaminium, N,N'-dibutyl-N,N,N',N'-tetramethyl-, diiodide)

1,4-Butanediaminium, N,N'-dibutyl-N,N,N',N'-tetramethyl-, diiodide structure
825619-81-6 structure
Product Name:1,4-Butanediaminium, N,N'-dibutyl-N,N,N',N'-tetramethyl-, diiodide
CAS No:825619-81-6
MF:C16H38I2N2
MW:512.295269489288
CID:688741
PubChem ID:71418199
Update Time:2025-04-19

1,4-Butanediaminium, N,N'-dibutyl-N,N,N',N'-tetramethyl-, diiodide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediaminium, N,N'-dibutyl-N,N,N',N'-tetramethyl-, diiodide
    • butyl-[4-[butyl(dimethyl)azaniumyl]butyl]-dimethylazanium,diiodide
    • DTXSID10837521
    • 825619-81-6
    • N~1~,N~4~-Dibutyl-N~1~,N~1~,N~4~,N~4~-tetramethylbutane-1,4-bis(aminium) diiodide
    • Inchi: 1S/C16H38N2.2HI/c1-7-9-13-17(3,4)15-11-12-16-18(5,6)14-10-8-2;;/h7-16H2,1-6H3;2*1H/q+2;;/p-2
    • InChI Key: KZGBDHSDMYJIBM-UHFFFAOYSA-L
    • SMILES: [I-].[I-].[N+](C)(C)(CCCC)CCCC[N+](C)(C)CCCC

Computed Properties

  • Exact Mass: 512.11244g/mol
  • Monoisotopic Mass: 512.11244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 175
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

1,4-Butanediaminium, N,N'-dibutyl-N,N,N',N'-tetramethyl-, diiodide Related Literature

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